Cas no 1781241-35-7 (2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid)

• Product Name: 2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid
• CAS No: 1781241-35-7
• MF: C₇H₃Cl₂N₃O₂
• MW: 232.023618936539
• MDL: MFCD28805789
• CID: 4613613
• PubChem ID: 91809660
• Update Time: 2025-05-20

2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5H-pyrrolo[3,2-d]-pyrimidine-6-carboxylic acid
• 5H-Pyrrolo[3,2-d]pyrimidine-6-carboxylic acid, 2,4-dichloro-
• 2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid
• P18695
• 2Y-7035
• DB-376166
• DTXSID601183813
• MFCD28805789
• AKOS025243078
• 1781241-35-7
• 2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylicacid
• 2,?4-?Dichloro-?5H-?pyrrolo[3,?2-?d]?pyrimidine-?6-?carboxylic acid
• CS-0052198
• AB92962

• MDL： MFCD28805789
• Inchi： 1S/C7H3Cl2N3O2/c8-5-4-2(11-7(9)12-5)1-3(10-4)6(13)14/h1,10H,(H,13,14)
• InChI Key： KDGOTZJTOUBOKU-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=C2NC(C(O)=O)=CC2=N1

Computed Properties

• Exact Mass: 230.9602317g/mol
• Monoisotopic Mass: 230.9602317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 460.3±45.0 °C at 760 mmHg
• Flash Point: 232.2±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid

2,4-Dichloro-5H-Pyrrolo[3,2-D]Pyrimidine-6-Carboxylic Acid: A Comprehensive Overview

2,4-Dichloro-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid is a structurally unique compound with significant potential in the field of medicinal chemistry. This compound, identified by the CAS number 1781241-35-7, belongs to the class of pyrrolopyrimidines, which have garnered considerable attention due to their diverse biological activities. The molecule features a pyrrolopyrimidine core with substituents at positions 2 and 4, as well as a carboxylic acid group at position 6. These structural elements contribute to its intriguing pharmacological properties and make it a subject of interest for researchers in drug discovery.

Recent studies have highlighted the potential of pyrrolopyrimidines as scaffolds for developing novel therapeutic agents. The presence of the carboxylic acid group in this compound adds functional diversity, enabling it to participate in various biochemical interactions. Researchers have explored its role in inhibiting key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a study published in 2023 demonstrated that 2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid exhibits potent anti-proliferative activity against several cancer cell lines, suggesting its potential as an anti-cancer agent.

The synthesis of 1781241-35-7 involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The starting materials typically include chlorinated intermediates and pyrrole derivatives, which are subjected to cyclization reactions under specific conditions to form the pyrrolopyrimidine core. The introduction of the carboxylic acid group is achieved through either oxidation or direct coupling reactions. This compound's synthesis has been optimized in recent years to improve yield and purity, making it more accessible for preclinical studies.

In terms of biological activity, 2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid has shown promising results in modulating cellular signaling pathways. For example, it has been found to inhibit the activity of kinases such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs), which are often overactive in cancer cells. Additionally, its ability to cross the blood-brain barrier has been investigated, opening avenues for its potential use in treating central nervous system disorders.

From an analytical standpoint, this compound has been characterized using a variety of techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have provided insights into its molecular structure and conformational flexibility. The compound's stability under different pH conditions and its solubility profile have also been evaluated, which are critical factors for its formulation into pharmaceutical products.

Looking ahead, ongoing research is focused on understanding the mechanism of action of 1781241-35-7 at the molecular level. Collaborative efforts between academic institutions and pharmaceutical companies are exploring its potential as a lead compound for drug development programs targeting specific diseases. Furthermore, computational modeling techniques such as molecular docking and pharmacokinetic simulations are being employed to predict its behavior within biological systems.

In conclusion, 2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid represents a compelling example of how structural diversity can be harnessed to develop innovative therapeutic agents. With its unique chemical structure and promising biological properties, this compound continues to be a focal point for researchers aiming to advance the frontiers of medicinal chemistry.